![molecular formula C8H16N2O B1350805 2-Cyclohexylacetohydrazide CAS No. 27563-60-6](/img/structure/B1350805.png)
2-Cyclohexylacetohydrazide
Overview
Description
2-Cyclohexylacetohydrazide (CAS: 27563-60-6) is a derivative compound of hydrazine. It is widely used in the field of chemistry and pharmaceuticals as a catalyst, nitrogen donor, and inhibitor. The molecular formula of this compound is C8H16N2O, and its molecular weight is 156.23 .
Synthesis Analysis
While specific synthesis methods for this compound were not found in the search results, hydrazides are generally synthesized through reactions involving hydrazine .
Molecular Structure Analysis
The molecular structure of this compound consists of a cyclohexyl group, an aceto group, and a hydrazide group . The exact structure can be determined using techniques such as NMR or X-ray crystallography.
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not explicitly mentioned in the search results. However, its molecular formula is C8H16N2O, and its molecular weight is 156.23 .
Scientific Research Applications
1. Synthesis and Antimicrobial Activity
2-Cyclohexylacetohydrazide plays a role in the synthesis of new derivatives with potential antimicrobial activity. For instance, in a study, thiosemicarbazide derivatives were obtained by reacting hydrazides of cyclohexylacetic acid with isothiocyanates. These compounds showed promising in vitro activity against various bacteria and fungi, suggesting the potential of this compound derivatives in antimicrobial drug development (Wujec et al., 2013).
2. Tumor Cell Lines Cytotoxicity
The reaction of this compound with cyclohexanone has been explored to form derivatives showing cytotoxic activity against various human tumor cell lines. These derivatives exhibit higher inhibitory effects on tumor cells compared to the reference drug doxorubicin, with minimal activity towards normal cells, highlighting their potential in cancer treatment research (Mohareb & Abdelaziz, 2013).
3. Synthesis of Novel Heterocyclic Compounds
This compound is a versatile intermediate for synthesizing a wide variety of heterocyclic compounds. Its reactivity and commercial availability facilitate the construction of new compounds with various biomedical applications. For instance, its combination with other molecules has led to the synthesis of compounds with in vitro anti-proliferative activity against human epithelial cell lines (Hekal, Ali, & Abu El‐Azm, 2020).
4. DNA Interaction Studies
Studies involving derivatives of this compound have also been conducted in the context of DNA interactions. For example, the interaction of specific platinum complexes with DNA has been analyzed, providing insights into the molecular mechanisms of anticancer drugs and their DNA-binding properties. This research is crucial in understanding the structural basis of drug-DNA interactions and their implications in cancer therapy (Silverman et al., 2002).
Safety and Hazards
The safety data sheet for 2-Cyclohexylacetohydrazide suggests that it should be handled with care . It is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye . In case of accidental release, it is recommended to use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
properties
IUPAC Name |
2-cyclohexylacetohydrazide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2O/c9-10-8(11)6-7-4-2-1-3-5-7/h7H,1-6,9H2,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFBXNQGAIGCUKF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CC(=O)NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60396850 | |
Record name | 2-cyclohexylacetohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60396850 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
27563-60-6 | |
Record name | 2-cyclohexylacetohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60396850 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-cyclohexylacetohydrazide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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